Cas no 2137716-63-1 (rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride)

• Product Name: rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride
• CAS No: 2137716-63-1
• MF: C₆H₁₁FO₃S
• MW: 182.213144540787
• CID: 5799872
• PubChem ID: 165459359
• Update Time: 2025-10-28

rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride
• 2137716-63-1
• EN300-728919

• Inchi： 1S/C6H11FO3S/c1-10-5-3-2-4-6(5)11(7,8)9/h5-6H,2-4H2,1H3/t5-,6+/m1/s1
• InChI Key： YHDNFOFCQVYGBP-RITPCOANSA-N
• SMILES： S([C@H]1CCC[C@H]1OC)(=O)(=O)F

Computed Properties

• Exact Mass: 182.04129354g/mol
• Monoisotopic Mass: 182.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride

Comprehensive Guide to rac-(1R,2S)-2-Methoxycyclopentane-1-Sulfonyl Fluoride (CAS No. 2137716-63-1)

rac-(1R,2S)-2-Methoxycyclopentane-1-sulfonyl fluoride (CAS No. 2137716-63-1) is a specialized chiral sulfonyl fluoride compound with growing importance in medicinal chemistry and organic synthesis. This stereoisomeric molecule features a cyclopentane backbone substituted with a methoxy group at the 2-position and a sulfonyl fluoride moiety at the 1-position. Its unique structure makes it valuable for designing enzyme inhibitors and probing biological pathways.

The sulfonyl fluoride group in this compound has garnered significant attention due to its role as a warhead in covalent inhibitors, particularly in targeted protein degradation (PROTACs) and activity-based protein profiling (ABPP). Researchers are increasingly exploring rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride as a building block for developing selective chemical probes, especially in studying serine hydrolases and other nucleophilic enzymes. The compound's chiral centers offer opportunities for stereoselective interactions with biological targets.

From a synthetic chemistry perspective, rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride serves as a versatile intermediate. The sulfonyl fluoride functionality is particularly valuable because of its balance between stability and reactivity - it's stable enough to survive many reaction conditions yet reactive enough to participate in selective transformations. This property aligns with current trends in click chemistry and bioorthogonal chemistry, where researchers seek selective reactions under physiological conditions.

The pharmaceutical industry has shown growing interest in sulfonyl fluoride-containing compounds like rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride due to their potential in drug discovery. These compounds often demonstrate improved metabolic stability compared to traditional electrophiles while maintaining sufficient reactivity for target engagement. The methoxycyclopentane scaffold may contribute to favorable pharmacokinetic properties, making it attractive for CNS-targeted therapeutics.

Recent advances in covalent drug discovery have renewed interest in rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride and related compounds. The compound's ability to form reversible covalent bonds with target proteins makes it particularly valuable for developing inhibitors with prolonged target residence times. This characteristic is especially important in addressing challenging drug targets where traditional non-covalent inhibitors have shown limitations.

In material science applications, the cyclopentane sulfonyl fluoride structure offers interesting possibilities for polymer modification and surface functionalization. The fluorosulfonyl group can participate in various coupling reactions, enabling the creation of novel materials with tailored properties. Researchers are investigating its potential in developing advanced coatings and functional materials with specific chemical responsiveness.

The synthesis of rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride typically involves multi-step organic transformations starting from cyclopentene derivatives. Key steps often include stereoselective epoxidation, ring-opening with methoxide, and subsequent introduction of the sulfonyl fluoride group. Recent methodological developments in sulfur(VI) fluoride exchange (SuFEx) chemistry have provided more efficient routes to such compounds.

Analytical characterization of rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride typically employs techniques like NMR spectroscopy (particularly ¹⁹F NMR for the sulfonyl fluoride group), mass spectrometry, and chiral HPLC for stereochemical analysis. The compound's purity and stereochemical integrity are crucial parameters for research applications, especially in biological studies where enantiomeric purity can significantly impact experimental outcomes.

From a safety perspective, while rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride contains reactive functional groups, proper handling procedures make it manageable in laboratory settings. Standard precautions for handling organofluorine compounds should be followed, including the use of appropriate personal protective equipment and working in well-ventilated areas. The compound's stability profile allows for storage under standard conditions when properly sealed.

The commercial availability of rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride has improved in recent years as demand from pharmaceutical and academic researchers has increased. Several specialty chemical suppliers now offer this compound in various quantities, with options for custom synthesis and scale-up services. Pricing typically reflects the compound's specialized nature and the complexity of its synthesis.

Future research directions for rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride likely include expanded applications in chemical biology and drug discovery. The growing understanding of covalent inhibitor design principles and the success of FDA-approved covalent drugs suggest continued interest in this compound class. Additionally, advances in asymmetric synthesis may lead to more efficient preparation of enantiomerically pure forms for specific applications.

Environmental and regulatory considerations for rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride are generally favorable compared to many other reactive intermediates. The compound's hydrolytic stability reduces environmental persistence concerns, while its potential biological activity warrants proper disposal procedures. Researchers should consult local regulations regarding handling and disposal of organofluorine compounds.

In conclusion, rac-(1R,2S)-2-methoxycyclopentane-1-sulfonyl fluoride (CAS No. 2137716-63-1) represents an important tool in modern chemical research with applications spanning medicinal chemistry, chemical biology, and materials science. Its unique combination of structural features and reactivity continues to inspire innovative applications across multiple scientific disciplines.